Cas no 2418718-13-3 (2-Chloro-1-spiro[2.3]hexan-2-ylethanone)

• Product Name: 2-Chloro-1-spiro[2.3]hexan-2-ylethanone
• CAS No: 2418718-13-3
• MF: C₈H₁₁ClO
• MW: 158.625341653824
• CID: 5464831
• Update Time: 2025-09-23

2-Chloro-1-spiro[2.3]hexan-2-ylethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-spiro[2.3]hexan-2-ylethanone
• 2-chloro-1-{spiro[2.3]hexan-1-yl}ethan-1-one
• Z3037737732

• Inchi： 1S/C8H11ClO/c9-5-7(10)6-4-8(6)2-1-3-8/h6H,1-5H2
• InChI Key： KZWPCSSTSNRRLV-UHFFFAOYSA-N
• SMILES： ClCC(C1CC21CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-1-spiro[2.3]hexan-2-ylethanone

Comprehensive Overview of 2-Chloro-1-spiro[2.3]hexan-2-ylethanone (CAS No. 2418718-13-3)

The compound 2-Chloro-1-spiro[2.3]hexan-2-ylethanone (CAS No. 2418718-13-3) is a specialized organic molecule featuring a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and agrochemical research. Its distinct chloroethyl ketone moiety combined with a spiro[2.3]hexane framework makes it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its structural rigidity and reactivity offer advantages for designing novel compounds.

In recent years, the demand for spirocyclic compounds like 2-Chloro-1-spiro[2.3]hexan-2-ylethanone has surged due to their versatility in medicinal chemistry. These compounds are often explored for their ability to modulate biological targets, such as enzyme inhibitors or receptor agonists. The presence of the chloro group in this molecule further enhances its utility as a precursor for cross-coupling reactions, a topic frequently searched by chemists in organic synthesis forums and academic databases.

From an industrial perspective, CAS No. 2418718-13-3 is gaining traction as a high-value intermediate for producing fine chemicals. Its synthesis often involves catalytic methods or green chemistry approaches, aligning with the growing emphasis on sustainable manufacturing. Users searching for "eco-friendly spirocyclic synthesis" or "chloroethyl ketone applications" will find this compound relevant to their queries. Additionally, its stability under various conditions makes it suitable for scale-up processes, a critical factor for process chemists.

The spiro[2.3]hexane core of 2-Chloro-1-spiro[2.3]hexan-2-ylethanone is a focal point for computational chemists studying molecular conformation and steric effects. Recent AI-driven drug design trends highlight the importance of such scaffolds in generating 3D pharmacophores, a topic frequently discussed in cheminformatics communities. This compound's structural novelty also makes it a candidate for patent filings, particularly in areas like neurological therapeutics or antimicrobial agents.

For analytical chemists, characterizing CAS No. 2418718-13-3 involves advanced techniques such as NMR spectroscopy and mass spectrometry. Its chromatographic behavior is another area of interest, especially for those optimizing HPLC methods. These aspects are often searched alongside terms like "spirocyclic compound analysis" or "chloroketone characterization," reflecting the compound's interdisciplinary relevance.

In summary, 2-Chloro-1-spiro[2.3]hexan-2-ylethanone (CAS No. 2418718-13-3) represents a compelling case study in modern chemical innovation. Its applications span pharmaceutical R&D, catalysis, and computational modeling, addressing key user queries in scientific search engines. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemistry initiatives.